Cas no 1774898-45-1 (N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride)

• Product Name: N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride
• CAS No: 1774898-45-1
• MF: C₁₀H₁₈ClN₅O
• MW: 259.735820293427
• CID: 4613235
• PubChem ID: 86276558
• Update Time: 2025-05-26

N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride
• N-methyl-1-(piperidin-3-ylmethyl)triazole-4-carboxamide;hydrochloride

• Inchi： 1S/C10H17N5O.ClH/c1-11-10(16)9-7-15(14-13-9)6-8-3-2-4-12-5-8;/h7-8,12H,2-6H2,1H3,(H,11,16);1H
• InChI Key： HDXPLIOGRYRIIP-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1=CN(CC2CNCCC2)N=N1)NC

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Topological Polar Surface Area: 71.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride

N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride: A Comprehensive Overview

The compound with CAS No. 1774898-45-1, known as N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a triazole ring and a piperidine moiety, making it a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride in modulating key biological pathways. For instance, researchers have demonstrated its ability to inhibit specific enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Furthermore, the compound has shown promise in preclinical models of neurodegenerative diseases, where it exhibited neuroprotective effects by reducing oxidative stress and enhancing neuronal survival.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. The incorporation of the triazole ring is achieved through a click chemistry approach, specifically utilizing copper-catalyzed azide–alkyne cycloaddition (CuAAC). This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. The piperidine moiety is introduced via a subsequent alkylation step, further enhancing the compound's pharmacokinetic properties.

One of the most intriguing aspects of N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride is its ability to interact with various biological targets with high specificity. For example, recent research has identified its potential as a ligand for G-protein coupled receptors (GPCRs), which are critical targets in drug development. This interaction has been validated through in vitro assays and computational modeling studies, providing a solid foundation for further exploration.

In terms of therapeutic applications, this compound has shown particular promise in the treatment of chronic diseases such as cancer and cardiovascular disorders. Its ability to modulate key signaling pathways involved in cell proliferation and apoptosis makes it a valuable tool in anticancer therapy. Additionally, preclinical studies have demonstrated its efficacy in reducing ischemic damage in models of myocardial infarction, highlighting its potential as a cardioprotective agent.

The structural versatility of N-Methyl-1-(piperidin-3-ylmethyl)-1H-1,2,3-triazole-4-carboxamide hydrochloride also lends itself to further chemical modifications. Researchers are currently exploring the impact of substituent variations on its pharmacokinetic and pharmacodynamic properties. These studies aim to optimize the compound's bioavailability and efficacy while minimizing potential side effects.

In conclusion, N-Methyl-1-(piperidin-3-y methyl)-1H -triazol e -carboxamide hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its diverse biological activities and promising therapeutic potential, positions it as a key player in future drug development efforts. As research continues to uncover new insights into its mechanisms of action and applications, this compound is poised to make a substantial impact on both academic and industrial landscapes.